Cas no 2228550-82-9 (1-1-(2-methyl-1,3-thiazol-5-yl)cyclopropylethan-1-ol)

• Product Name: 1-1-(2-methyl-1,3-thiazol-5-yl)cyclopropylethan-1-ol
• CAS No: 2228550-82-9
• MF: C₉H₁₃NOS
• MW: 183.270621061325
• CID: 5883882
• PubChem ID: 165679816
• Update Time: 2025-05-22

1-1-(2-methyl-1,3-thiazol-5-yl)cyclopropylethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-1-(2-methyl-1,3-thiazol-5-yl)cyclopropylethan-1-ol
• 1-[1-(2-methyl-1,3-thiazol-5-yl)cyclopropyl]ethan-1-ol
• EN300-1750268
• 2228550-82-9

• Inchi： 1S/C9H13NOS/c1-6(11)9(3-4-9)8-5-10-7(2)12-8/h5-6,11H,3-4H2,1-2H3
• InChI Key： BERVDNVDRKVOGW-UHFFFAOYSA-N
• SMILES： S1C(C)=NC=C1C1(C(C)O)CC1

Computed Properties

• Exact Mass: 183.07178521g/mol
• Monoisotopic Mass: 183.07178521g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 61.4Ų

Additional information on 1-1-(2-methyl-1,3-thiazol-5-yl)cyclopropylethan-1-ol

Research Brief on 1-1-(2-methyl-1,3-thiazol-5-yl)cyclopropylethan-1-ol (CAS: 2228550-82-9): Recent Advances and Applications

The compound 1-1-(2-methyl-1,3-thiazol-5-yl)cyclopropylethan-1-ol (CAS: 2228550-82-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique thiazole and cyclopropyl structural motifs, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, positioning it as a candidate for further drug development.

Recent advancements in synthetic chemistry have enabled more efficient and scalable routes to produce 1-1-(2-methyl-1,3-thiazol-5-yl)cyclopropylethan-1-ol. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel catalytic method that significantly improves yield and purity, addressing previous challenges in large-scale synthesis. This breakthrough is expected to facilitate further preclinical and clinical investigations.

Pharmacological evaluations have revealed that 1-1-(2-methyl-1,3-thiazol-5-yl)cyclopropylethan-1-ol exhibits potent activity against specific enzyme targets involved in inflammatory pathways. In vitro and in vivo studies demonstrated its ability to modulate key cytokines, suggesting potential applications in treating autoimmune diseases. Additionally, its metabolic stability and low toxicity profile make it a favorable candidate for oral administration.

Ongoing research is exploring the compound's potential in oncology. Preliminary data indicate that 1-1-(2-methyl-1,3-thiazol-5-yl)cyclopropylethan-1-ol may inhibit certain kinases implicated in tumor growth. Collaborative efforts between academic institutions and pharmaceutical companies are underway to optimize its structure for enhanced efficacy and selectivity.

In conclusion, 1-1-(2-methyl-1,3-thiazol-5-yl)cyclopropylethan-1-ol (CAS: 2228550-82-9) represents a versatile scaffold with broad therapeutic potential. Continued research and development efforts are essential to fully elucidate its mechanisms and translate findings into clinical applications. This compound exemplifies the intersection of chemical innovation and biological discovery, offering new avenues for drug development in challenging disease areas.